Cas no 497072-60-3 (5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide)

• Product Name: 5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• CAS No: 497072-60-3
• MF: C₁₇H₁₄N₆O₄S₂
• MW: 430.460859775543
• CID: 5767643
• PubChem ID: 4598503
• Update Time: 2025-11-06

5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024582772
• Oprea1_803899
• 5-oxo-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• CCG-26169
• F0550-0147
• 497072-60-3
• 5-oxo-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2,3-dihydro-5-oxo-N-[4-[(2-pyrimidinylamino)sulfonyl]phenyl]-

• Inchi： 1S/C17H14N6O4S2/c24-14(13-10-20-17-23(15(13)25)8-9-28-17)21-11-2-4-12(5-3-11)29(26,27)22-16-18-6-1-7-19-16/h1-7,10H,8-9H2,(H,21,24)(H,18,19,22)
• InChI Key： GZMFWTCGHSHNAH-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(NC3C=CC(=CC=3)S(NC3N=CC=CN=3)(=O)=O)=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 430.05179530g/mol
• Monoisotopic Mass: 430.05179530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• pka: 6.07±0.10(Predicted)

Additional information on 5-oxo-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

5-Oxo-N-{4-[(Pyrimidin-2-Yl)Sulfamoyl]Phenyl}-2H,3H,5H-[1,3]Thiazolo[3,2-A]Pyrimidine-6-Carboxamide: A Comprehensive Overview

5-Oxo-N-{4-[(Pyrimidin-2-Yl)Sulfamoyl]Phenyl}-2H,3H,5H-[1,3]Thiazolo[3,2-A]Pyrimidine-6-Carboxamide (CAS No. 497072-60-3) is a highly specialized chemical compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of 5-Oxo-N-{4-[(Pyrimidin-2-Yl)Sulfamoyl]Phenyl}-2H,3H,5H-[1,3]Thiazolo[3,2-A]Pyrimidine-6-Carboxamide is characterized by a thiazolopyrimidine core with a sulfamoyl group attached to a phenyl ring. This arrangement confers the molecule with unique electronic and steric properties that make it suitable for various biological interactions. Recent studies have highlighted its potential as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to interact with specific protein targets. For instance, research has shown that 5-Oxo-N-{4-[(Pyrimidin-2-Yl)Sulfamoyl]Phenyl}-2H,3H,5H-[1,3]Thiazolo[3,2-A]Pyrimidine-6-Carboxamide exhibits potent inhibitory activity against certain kinases and proteases. These findings suggest its potential as a lead compound for drug development programs targeting complex diseases.

The synthesis of CAS No. 497072-60-3 involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiazolopyrimidine ring system and the subsequent attachment of the sulfamoyl group to the phenyl moiety. Researchers have optimized these steps to achieve high yields and purity levels necessary for biological testing.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that 5-Oxo-N-{4-[(Pyrimidin-2-Yl)Sulfamoyl]Phenyl}-2H,3H,5H-[1,3]Thiazolo[3,2-A]Pyrimidine-6-Carboxamide can bind effectively to target proteins through hydrogen bonding and hydrophobic interactions. These insights are crucial for guiding further modifications to improve its pharmacokinetic properties.

In terms of applications beyond drug discovery, CAS No. 497072-60_ has also shown promise in materials science. Its aromatic system and heterocyclic components make it a candidate for use in advanced materials such as organic semiconductors or sensors. Initial experiments have demonstrated its ability to conduct electricity under specific conditions,a property that could be harnessed in next-generation electronic devices.

Furthermore,the environmental impact of 5-Oxo-N-{4_} has been a topic of recent interest.As industries increasingly prioritize sustainability,new research is exploring methods to synthesize this compound using eco-friendly reagents and conditions.These efforts aim to reduce waste production and lower the overall carbon footprint associated with its manufacturing.

In conclusion, CAS No. 49707_ represents a cutting-edge chemical entity with diverse applications across multiple disciplines.Recent breakthroughs in its synthesis,bioactivity,and material properties underscore its significance in contemporary scientific research.As ongoing studies continue to unravel its full potential,this compound is poised to play a pivotal role in advancing both therapeutic development and materials innovation.